Cas no 2228215-21-0 (4-(azidomethyl)-3,5-dichloropyridine)

• Product Name: 4-(azidomethyl)-3,5-dichloropyridine
• CAS No: 2228215-21-0
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• CID: 5963412
• PubChem ID: 151218267
• Update Time: 2025-06-09

4-(azidomethyl)-3,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-3,5-dichloropyridine
• 2228215-21-0
• EN300-1976439

• Inchi： 1S/C6H4Cl2N4/c7-5-2-10-3-6(8)4(5)1-11-12-9/h2-3H,1H2
• InChI Key： NLSMMJYZFVWOPA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CN=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 201.9813015g/mol
• Monoisotopic Mass: 201.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.2Ų

Additional information on 4-(azidomethyl)-3,5-dichloropyridine

Comprehensive Overview of 4-(azidomethyl)-3,5-dichloropyridine (CAS No. 2228215-21-0)

The compound 4-(azidomethyl)-3,5-dichloropyridine (CAS No. 2228215-21-0) is a highly specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both azidomethyl and dichloropyridine functional groups, makes it a versatile building block for synthesizing complex molecules. Researchers are particularly interested in its potential applications in click chemistry and bioconjugation, where its azide group enables efficient coupling reactions with alkynes under mild conditions.

In recent years, the demand for 4-(azidomethyl)-3,5-dichloropyridine has surged due to its role in developing targeted drug delivery systems and proteomics studies. The compound's ability to form stable triazole linkages via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) has made it invaluable in labeling biomolecules, such as proteins and nucleic acids. This aligns with the growing trend of precision medicine, where researchers seek tools to engineer molecules with high specificity and minimal side effects.

From a synthetic chemistry perspective, the dichloropyridine moiety in CAS No. 2228215-21-0 offers excellent reactivity for further functionalization, enabling the creation of diverse derivatives. This adaptability is critical for industries focusing on high-throughput screening and combinatorial chemistry. Moreover, its stability under various conditions makes it a reliable candidate for long-term storage and scalable production, addressing common challenges in industrial applications.

Environmental and safety considerations are also paramount when working with 4-(azidomethyl)-3,5-dichloropyridine. While the compound is not classified as hazardous under standard regulations, proper handling protocols must be followed due to the reactivity of its azide group. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, where minimizing waste and optimizing energy efficiency are prioritized.

In summary, 4-(azidomethyl)-3,5-dichloropyridine (CAS No. 2228215-21-0) represents a cutting-edge tool for modern chemical research. Its dual functionality and compatibility with advanced techniques like click chemistry position it as a key player in the development of next-generation therapeutics and diagnostics. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in drug discovery and material science.